Cas no 769170-81-2 (1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole)

• Product Name: 1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
• CAS No: 769170-81-2
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 2801635
• PubChem ID: 71401773
• Update Time: 2025-04-21

1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS033826976
• 769170-81-2
• 1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
• DTXSID70822791
• 1-[4-(IMIDAZOL-1-YLMETHYL)PHENYL]IMIDAZOLE
• 1-(1-imidazolyl)-4-(imidazol-1-ylmethyl)benzene
• Z224835228

• Inchi： 1S/C13H12N4/c1-3-13(17-8-6-15-11-17)4-2-12(1)9-16-7-5-14-10-16/h1-8,10-11H,9H2
• InChI Key： YCHCGNVDQSCYMS-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 224.106196400Da
• Monoisotopic Mass: 224.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.6Ų